![molecular formula C10H18O2 B1484864 2,2-Dimethyl-3-(oxan-3-yl)propanal CAS No. 2098062-93-0](/img/structure/B1484864.png)
2,2-Dimethyl-3-(oxan-3-yl)propanal
Overview
Description
Scientific Research Applications
2,2-Dimethyl-3-(oxan-3-yl)propanal-3-(oxan-3-yl)propanal has been studied extensively for its potential applications in scientific research. It has been used as a model compound for studying the metabolism of certain drugs, as well as for studying the mechanisms of action of certain drugs. It has also been used to study the structure and function of enzymes, as well as to study the mechanisms of action of certain hormones and neurotransmitters. Additionally, this compound-3-(oxan-3-yl)propanal has been used to study the effects of certain drugs on the central nervous system, as well as to study the mechanisms of action of certain drugs on the cardiovascular system.
Mechanism of Action
2,2-Dimethyl-3-(oxan-3-yl)propanal-3-(oxan-3-yl)propanal has been studied extensively for its potential mechanism of action. It has been shown to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound-3-(oxan-3-yl)propanal has been shown to act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor, which is involved in the regulation of certain neurotransmitters. Additionally, this compound-3-(oxan-3-yl)propanal has been shown to act as an agonist of certain calcium channels, which are involved in the regulation of certain hormones.
Biochemical and Physiological Effects
This compound-3-(oxan-3-yl)propanal has been studied extensively for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound-3-(oxan-3-yl)propanal has been shown to act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor, which is involved in the regulation of certain neurotransmitters. Additionally, this compound-3-(oxan-3-yl)propanal has been shown to act as an agonist of certain calcium channels, which are involved in the regulation of certain hormones.
Advantages and Limitations for Lab Experiments
2,2-Dimethyl-3-(oxan-3-yl)propanal-3-(oxan-3-yl)propanal has several advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its low toxicity and relatively low cost. Additionally, it is relatively easy to synthesize in the laboratory, making it a convenient compound to use in experiments. However, there are some limitations to using this compound-3-(oxan-3-yl)propanal in laboratory experiments. For example, this compound is not soluble in water, making it difficult to use in certain types of experiments. Additionally, this compound has a relatively low boiling point, making it difficult to use in certain types of experiments.
Future
properties
IUPAC Name |
2,2-dimethyl-3-(oxan-3-yl)propanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-10(2,8-11)6-9-4-3-5-12-7-9/h8-9H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWWIULOYSVXQDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1CCCOC1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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